Cas no 2228824-08-4 (4-(3-methyl-3-phenylbutan-2-yl)piperidine)

• Product Name: 4-(3-methyl-3-phenylbutan-2-yl)piperidine
• CAS No: 2228824-08-4
• MF: C₁₆H₂₅N
• MW: 231.376404523849
• CID: 6240736
• PubChem ID: 165866716
• Update Time: 2025-10-28

4-(3-methyl-3-phenylbutan-2-yl)piperidine Chemical and Physical Properties

Names and Identifiers

• 4-(3-methyl-3-phenylbutan-2-yl)piperidine
• 2228824-08-4
• EN300-1877462

• Inchi： 1S/C16H25N/c1-13(14-9-11-17-12-10-14)16(2,3)15-7-5-4-6-8-15/h4-8,13-14,17H,9-12H2,1-3H3
• InChI Key： RYCFXOJCKPMUOT-UHFFFAOYSA-N
• SMILES： N1CCC(CC1)C(C)C(C)(C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 231.198699802g/mol
• Monoisotopic Mass: 231.198699802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 12Ų

Additional information on 4-(3-methyl-3-phenylbutan-2-yl)piperidine

4-(3-Methyl-3-phenylbutan-2-yl)piperidine (CAS No: 2228824-08-4)

4-(3-Methyl-3-phenylbutan-2-yl)piperidine is a complex organic compound with the CAS registry number 2228824-08-4. This compound belongs to the class of piperidines, which are six-membered cyclic amines with a nitrogen atom in the ring. The structure of 4-(3-methyl-3-phenylbutan-2-yl)piperidine is characterized by a piperidine ring substituted at the 4-position with a 3-methyl-3-phenylbutan-2-yl group. This substitution introduces both steric and electronic effects, which can significantly influence the compound's chemical reactivity and physical properties.

The synthesis of 4-(3-methyl-3-phenylbutan-2-yl)piperidine typically involves multi-step organic reactions, often starting from readily available starting materials. One common approach is the use of nucleophilic substitution or elimination reactions to introduce the substituent onto the piperidine ring. The choice of reaction conditions, such as temperature, solvent, and catalysts, plays a crucial role in achieving high yields and selectivity. Recent advancements in catalytic asymmetric synthesis have also enabled the preparation of enantiomerically enriched versions of this compound, which are valuable for applications in pharmaceutical research.

4-(3-Methyl-3-ph enylbutan - 2 - yl) piperidine exhibits interesting pharmacological properties, making it a subject of interest in drug discovery programs. Preclinical studies have shown that this compound possesses potential antidepressant, anticonvulsant, and analgesic activities. These effects are attributed to its ability to modulate various neurotransmitter systems, including serotonin and dopamine pathways. Notably, recent research has highlighted its efficacy in animal models of neuropathic pain, suggesting its potential as a novel therapeutic agent for chronic pain management.

In addition to its pharmacological applications, 4-(3-methyl - 3 - pheny l but an - 2 - yl) piperidine has also been explored for its role in chemical synthesis as an intermediate in the construction of more complex molecules. Its unique structure makes it an attractive building block for constructing bioactive compounds with diverse functional groups. For instance, it has been used as a precursor in the synthesis of heterocyclic compounds, peptidomimetics, and bioisosteres, which are critical components in modern drug design.

From an analytical standpoint, the characterization of 4-(3-methyl - 3 - pheny l but an - 2 - yl) piperidine relies on advanced spectroscopic techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods provide detailed insights into its molecular structure, purity, and stereochemistry. Recent developments in computational chemistry have also facilitated the modeling and prediction of this compound's physical and chemical properties, aiding in its efficient synthesis and application.

In terms of safety and handling, 4-(3-methyl - 3 - pheny l but an - 2 - yl) piperidine should be treated with care due to its potential to cause skin irritation or respiratory discomfort upon prolonged exposure. Proper personal protective equipment (PPE) should be worn during handling, and adequate ventilation should be ensured in the workplace. Storage conditions should comply with standard laboratory practices to prevent degradation or contamination.

Looking ahead, the continued exploration of 4-(3-methyl - 3 - pheny l but an - 2 - yl) piperidine is expected to yield further insights into its therapeutic potential and synthetic applications. Collaborative efforts between chemists, pharmacologists, and computational scientists will undoubtedly drive innovation in this field, paving the way for novel drug candidates and advanced chemical tools.